N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-4-yl]-4-ethoxybenzenesulfonamide

• IUPAC Name: N-[1-[(2-chloro-6-fluorophenyl)methyl]pyrazol-4-yl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C18H17ClFN3O3S/c1-2-26-14-6-8-15(9-7-14)27(24,25)22-13-10-21-23(11-13)12-16-17(19)4-3-5-18(16)20/h3-11,22H,2,12H2,1H3
• InChI Key: WWSKKJPOZKQIRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CN(N=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H17ClFN3O3S
• Molecular Weight: 409.9 g/mol

Description

N-[1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-4-yl]-4-ethoxybenzenesulfonamide, commonly known as CFTR corrector, is a small molecule that has been extensively studied for its therapeutic potential in cystic fibrosis.

Mechanism of Action

CFTR correctors work by binding to the CFTR protein and helping it to fold correctly. The CFTR protein is a complex molecule that consists of two main domains, the nucleotide-binding domain (NBD) and the regulatory domain (R domain). CFTR correctors bind to the NBD domain and stabilize the protein, allowing it to move to the cell surface and function properly.
Biochemical and Physiological Effects:
CFTR correctors have been shown to improve the function of the CFTR protein in cells derived from patients with cystic fibrosis. This leads to increased chloride transport across cell membranes, which helps to reduce the buildup of mucus in the lungs and other organs. CFTR correctors have also been shown to improve lung function in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

CFTR correctors have several advantages for lab experiments, including their small size, high potency, and specificity for the CFTR protein. However, there are also limitations to using CFTR correctors in lab experiments, including their limited solubility and potential for off-target effects.

Future Directions

There are several future directions for the development and application of CFTR correctors. These include the development of more potent and selective CFTR correctors, the identification of biomarkers for patient selection, and the evaluation of CFTR correctors in combination with other therapies. Additionally, CFTR correctors may have potential applications in other diseases that involve protein misfolding, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
CFTR correctors are a promising class of small molecules that have been extensively studied for their therapeutic potential in cystic fibrosis. These compounds work by targeting the underlying cause of cystic fibrosis, which is a mutation in the CFTR protein. CFTR correctors have several advantages for lab experiments, including their specificity and potency, but also have limitations related to their solubility and potential for off-target effects. There are several future directions for the development and application of CFTR correctors, including the development of more potent and selective compounds and the evaluation of their potential in other diseases.

Scientific Research Applications

CFTR correctors have been extensively studied for their therapeutic potential in cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. CFTR correctors work by targeting the underlying cause of cystic fibrosis, which is a mutation in the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR correctors help to restore the function of the CFTR protein, which regulates the transport of ions and water across cell membranes.